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Compound of Interest

Compound Name: 3-Methylhept-1-yn-3-ol

CAS No.: 17356-17-1

Cat. No.: B091662

Get Quote

This guide provides an in-depth analysis of the spectroscopic data for 3-Methylhept-1-yn-3-ol
(CAS No: 17356-17-1, Molecular Formula: C₈H₁₄O).[1] As a tertiary acetylenic alcohol, this

compound possesses a unique combination of functional groups that give rise to a distinct

spectroscopic signature. Understanding this signature is paramount for researchers in synthetic

chemistry, materials science, and drug development for unequivocal identification and quality

control. This document synthesizes predicted data with foundational spectroscopic principles to

offer a robust interpretative framework for its Nuclear Magnetic Resonance (NMR), Infrared

(IR), and Mass Spectrometry (MS) data.

Molecular Structure and Spectroscopic Overview
3-Methylhept-1-yn-3-ol is a chiral molecule featuring a tertiary alcohol at the C3 position,

which also serves as a stereocenter. The structure incorporates a terminal alkyne (ethynyl

group) and a butyl chain, imparting both hydrophilic and lipophilic characteristics. The key

structural features to be identified by spectroscopy are the hydroxyl group (-OH), the terminal

alkyne (C≡C-H), the quaternary carbon (C3), and the aliphatic butyl chain.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 13 Tech Support

https://www.benchchem.com/product/b091662#bc-rfq
https://www.benchchem.com/product/b091662/docs?utm_src=pdf-body#spectroscopic-profile-of-3-methylhept-1-yn-3-ol-a-technical-guide
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b091662/docs?utm_src=pdf-body#spectroscopic-profile-of-3-methylhept-1-yn-3-ol-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091662?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the logical workflow for the spectroscopic analysis of this

molecule, starting from the molecular structure and branching into the expected outputs from

each analytical technique.

Molecular Structure: 3-Methylhept-1-yn-3-ol
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Caption: Workflow for the spectroscopic characterization of 3-Methylhept-1-yn-3-ol.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of

an organic molecule. For 3-Methylhept-1-yn-3-ol, both ¹H and ¹³C NMR provide critical,

complementary information.

Experimental Protocol: NMR
Sample Preparation: Dissolve approximately 5-10 mg of 3-Methylhept-1-yn-3-ol in 0.5-0.7

mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). The choice of solvent is critical; CDCl₃
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is standard, but DMSO-d₆ can be advantageous for observing the exchangeable hydroxyl

proton.

Instrumentation: Acquire spectra on a 400 MHz (or higher) NMR spectrometer.

¹H NMR Acquisition: Obtain a standard proton spectrum. Key parameters include a spectral

width of ~16 ppm, a sufficient number of scans for a good signal-to-noise ratio (typically 8-16

scans), and a relaxation delay of 1-2 seconds.

¹³C NMR Acquisition: Obtain a proton-decoupled ¹³C spectrum. A wider spectral width (~220

ppm) is required. Due to the lower natural abundance of ¹³C, a greater number of scans

(e.g., 1024 or more) and a longer relaxation delay may be necessary, especially for the

quaternary carbon.

Predicted ¹H NMR Spectrum (400 MHz, CDCl₃)
The ¹H NMR spectrum is expected to show distinct signals for each unique proton environment.

The integration values will correspond to the number of protons giving rise to each signal.
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Predicted
Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment Rationale

~2.4 Singlet (s) 1H H-1 (C≡C-H)

The acetylenic

proton is

characteristically

found in this

region and

appears as a

singlet as it has

no adjacent

protons.

~1.8 - 2.0 Singlet (s, broad) 1H OH

The hydroxyl

proton signal is

often broad and

its chemical shift

is concentration

and solvent-

dependent. It

typically does not

couple with other

protons.

~1.6 - 1.7 Multiplet (m) 2H H-4 (CH₂)

These protons

are adjacent to a

chiral center and

a methylene

group, leading to

a complex

splitting pattern.

~1.45 Singlet (s) 3H C3-CH₃ The methyl

group attached

to the quaternary

carbon (C3) is a

singlet as there

are no protons
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on the adjacent

carbon to couple

with.

~1.3 - 1.4 Multiplet (m) 4H
H-5, H-6 (CH₂-

CH₂)

The signals for

these two

methylene

groups in the

butyl chain will

likely overlap,

creating a

complex

multiplet.

~0.9 Triplet (t) 3H H-7 (CH₃)

The terminal

methyl group of

the butyl chain

will appear as a

triplet due to

coupling with the

adjacent CH₂

group (n+1 rule,

2+1=3).

Predicted ¹³C NMR Spectrum (100 MHz, CDCl₃)
The proton-decoupled ¹³C NMR spectrum will show a single peak for each of the eight unique

carbon atoms in the molecule.
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Predicted Chemical Shift
(δ, ppm)

Carbon Assignment Rationale

~86 C-1 (C≡CH)

The terminal sp-hybridized

carbon of the alkyne appears

at a lower field than the

internal one.

~72 C-2 (C≡CH)

The internal sp-hybridized

carbon (C2) is shifted

downfield relative to the

terminal C1.

~68 C-3 (Quaternary C-OH)

The sp³ carbon bearing the

hydroxyl group and connected

to the alkyne is found in this

characteristic range.

Quaternary carbons often

show a weaker signal.[2]

~45 C-4 (CH₂)
The methylene carbon

adjacent to the tertiary alcohol.

~29 C3-CH₃
The methyl group attached to

the quaternary center.

~25 C-5 (CH₂) Aliphatic methylene carbon.

~22 C-6 (CH₂) Aliphatic methylene carbon.

~14 C-7 (CH₃)

The terminal methyl carbon of

the butyl chain, typically found

in the most upfield region of

the spectrum.

Infrared (IR) Spectroscopy
IR spectroscopy is invaluable for identifying the key functional groups within a molecule by

detecting their characteristic vibrational frequencies.
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Experimental Protocol: IR
Sample Preparation: The spectrum can be acquired using a neat liquid sample between two

salt plates (e.g., NaCl or KBr) or as a thin film on a single salt plate.

Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer.

Acquisition: Record the spectrum typically over the range of 4000 to 400 cm⁻¹. A background

spectrum of the clean, empty sample compartment should be taken first.

Predicted IR Absorption Bands
The IR spectrum of 3-Methylhept-1-yn-3-ol is dominated by absorptions from the O-H and

C≡C-H groups.
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Predicted
Wavenumber
(cm⁻¹)

Vibration Type Functional Group Interpretation

~3300 (strong, broad) O-H stretch Tertiary Alcohol (-OH)

The broadness of this

peak is due to

hydrogen bonding.

This is a highly

characteristic band for

alcohols.

~3300 (strong, sharp) ≡C-H stretch
Terminal Alkyne (C≡C-

H)

This sharp peak often

appears

superimposed on the

broad O-H stretch. Its

sharpness is a key

diagnostic feature for

a terminal alkyne.

~2960-2850 (medium-

strong)
C-H stretch Aliphatic (CH₃, CH₂)

These absorptions

correspond to the

stretching vibrations of

the sp³-hybridized C-H

bonds in the methyl

and butyl groups.

~2120 (weak-medium,

sharp)
C≡C stretch Alkyne (-C≡C-)

The carbon-carbon

triple bond stretch is

often weak but sharp.

Its presence confirms

the alkyne

functionality.

~1150 (medium) C-O stretch
Tertiary Alcohol (C-

OH)

The stretching

vibration of the

carbon-oxygen single

bond in a tertiary

alcohol typically

appears in this region.
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Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and the fragmentation

pattern of a molecule, which can be used to confirm its structure. Electron Ionization (EI) is a

common technique that leads to predictable fragmentation.

Experimental Protocol: MS
Sample Introduction: The sample is typically introduced via a Gas Chromatography (GC)

system (GC-MS), which separates the sample from any impurities before it enters the mass

spectrometer. Direct infusion is also possible.

Ionization: Electron Ionization (EI) at 70 eV is standard. This high-energy method causes

fragmentation.

Analysis: A mass analyzer (e.g., a quadrupole) separates the ions based on their mass-to-

charge (m/z) ratio.

Predicted Mass Spectrum (Electron Ionization)
The molecular weight of 3-Methylhept-1-yn-3-ol is 126.19 g/mol .[1] The molecular ion peak

(M⁺) is expected at m/z = 126. However, for tertiary alcohols, this peak may be weak or absent

due to rapid fragmentation.[3]
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m/z Value
Proposed
Fragment Ion

Fragmentation
Pathway

Significance

126 [C₈H₁₄O]⁺ Molecular Ion (M⁺)

Confirms the

molecular weight. May

be weak or absent.

111 [M - CH₃]⁺
Loss of a methyl

group (α-cleavage)

A common

fragmentation for

tertiary alcohols,

leading to a stable

oxonium ion.

97 [M - C₂H₅]⁺
Loss of an ethyl group

(from the butyl chain)

Less favorable than

loss of the larger butyl

group.

83 [M - C₃H₅]⁺
Complex

rearrangement

69 [M - C₄H₉]⁺
Loss of the butyl

radical (α-cleavage)

A very prominent peak

is expected from the

cleavage of the C-C

bond adjacent to the

oxygen, resulting in

the loss of the butyl

chain. This is a major

fragmentation

pathway for this

molecule.

57 [C₄H₉]⁺ Butyl cation

The fragment

corresponding to the

lost butyl group.

43 [C₃H₇]⁺ Propyl cation
Further fragmentation

of the butyl chain.

The following diagram illustrates the primary α-cleavage fragmentation pathways expected for

3-Methylhept-1-yn-3-ol in an EI-MS experiment.
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EI-MS Fragmentation
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Caption: Major α-cleavage fragmentation pathways for 3-Methylhept-1-yn-3-ol.

Conclusion
The combination of NMR, IR, and MS provides a comprehensive and self-validating

spectroscopic profile for 3-Methylhept-1-yn-3-ol. The ¹H and ¹³C NMR spectra define the

carbon-hydrogen framework, IR spectroscopy confirms the presence of the critical hydroxyl and

terminal alkyne functional groups, and mass spectrometry verifies the molecular weight and

reveals characteristic fragmentation patterns consistent with a tertiary alcohol structure. This

guide serves as a foundational reference for researchers, enabling confident identification and

characterization of this versatile chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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